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Compound of Interest

Compound Name: Alk-IN-13

Cat. No.: B15576643

Get Quote

Alk-IN-13 is an inhibitor of Anaplastic Lymphoma Kinase (ALK), a receptor tyrosine kinase that

plays a crucial role in the development of the nervous system and, when dysregulated, acts as

a driver in various cancers. This technical guide provides a comprehensive overview of Alk-IN-
13's chemical properties, its mechanism of action within the ALK signaling pathway, and

detailed experimental protocols for its evaluation.

Chemical Structure and Properties
Alk-IN-13 is identified in patent US20130225528A1 as example 19.[1] While a definitive public

chemical structure for Alk-IN-13 is not readily available, analysis of related compounds from

the same patent family suggests it belongs to a class of substituted pyridin-2-amine derivatives.

A closely related compound is (R)-N-(5-(1-(2,6-dichloro-3-fluorophenyl)ethoxy)-6'-

(diethylamino)-[2,3'-bipyridin]-6-yl)acrylamide. The core structure likely features a (R)-(1-(2,6-

dichloro-3-fluorophenyl)ethoxy) moiety attached to a substituted pyridine ring system, with an

acrylamide group that often serves as a covalent binder to the kinase.

Table 1: Chemical Properties of Alk-IN-13
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Property Value Reference

Molecular Formula C29H39ClN7O [1]

Molecular Weight 584.09 g/mol [1]

ALK Signaling Pathway and Mechanism of Action
Anaplastic Lymphoma Kinase is a receptor tyrosine kinase that, upon activation, dimerizes and

autophosphorylates, initiating a cascade of downstream signaling pathways crucial for cell

proliferation, survival, and differentiation. In several cancers, chromosomal rearrangements

lead to the formation of fusion proteins (e.g., NPM-ALK, EML4-ALK) that result in constitutive,

ligand-independent activation of the ALK kinase domain.

Alk-IN-13, as an ALK inhibitor, is designed to target the ATP-binding pocket of the ALK kinase

domain. By occupying this site, it prevents the phosphorylation of ALK and subsequently blocks

the activation of its downstream signaling pathways. The primary signaling cascades affected

are:

RAS-RAF-MEK-ERK (MAPK) Pathway: This pathway is central to cell proliferation.

PI3K-AKT-mTOR Pathway: This cascade is critical for cell growth, survival, and metabolism.

JAK-STAT Pathway: This pathway plays a significant role in cell survival and inflammation.
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Prepare serial dilutions of Alk-IN-13

Add Alk-IN-13 and ALK enzyme/substrate mix to plate

Pre-incubate at room temperature

Initiate reaction with ATP/[γ-³²P]ATP mix

Incubate at 30°C

Spot reaction onto phosphocellulose paper

Wash to remove free [γ-³²P]ATP

Measure radioactivity with scintillation counter

Plot data and calculate IC50

 

Seed ALK-positive cells in 96-well plates

Treat cells with serial dilutions of Alk-IN-13

Incubate for 72 hours

Add MTT reagent and incubate for 3-4 hours

Solubilize formazan crystals

Measure absorbance at 570 nm

Calculate cell viability and determine IC50

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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